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Compound of Interest

Compound Name: (S)-N-Nitroso Anatabine-d4

Cat. No.: B13836666

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of (S)-N-Nitroso
Anatabine-d4. Given that N-nitroso compounds are considered a class of potent carcinogens,
this substance must be handled with extreme caution to minimize exposure.[1] The deuterium
labeling ((d4)) does not alter the chemical reactivity or toxicity of the molecule; therefore, safety
precautions are identical to those for the unlabeled compound.[2]

Hazard Identification and Risk Assessment

(S)-N-Nitroso Anatabine-d4 should be treated as a potent carcinogen. All operations must be
conducted within a designated area with appropriate engineering controls and personal
protective equipment to prevent skin contact, inhalation, and ingestion.

Quantitative Data Summary
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Property Value Source/Comment
Chemical Formula C10H7D4aNsO LGC Standards
CAS Number 1426174-82-4 Sigma-Aldrich
Molecular Weight 193.24 g/mol LGC Standards

Sigma-Aldrich, LGC

Storage Temperature 2-8°C or -20°C
Standards[3]

. . As a potent carcinogen,
Occupational Exposure Limits

Not Established exposure should be minimized
(OELs)

to the lowest achievable level.

Engineering Controls

To minimize inhalation exposure, all procedures involving (S)-N-Nitroso Anatabine-d4,
including weighing, reconstitution, and transfers, must be performed in a certified chemical
fume hood or a glove box.[1][4] The work area should be clearly marked as a "Designated
Carcinogen Work Area" with restricted access. The work surface should be covered with
disposable absorbent liners to contain any spills.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Hand Protection

Double Gloving: Inner nitrile

glove, outer butyl rubber glove.

Butyl rubber gloves are
recommended for protection
against nitro-compounds.[1]
Double gloving provides an

additional layer of safety.

Eye and Face Protection

Chemical splash goggles and

a full-face shield.

Protects against splashes and

potential aerosols.[1]

Body Protection

Disposable, solid-front lab coat

with tight-fitting cuffs.

Prevents contamination of
personal clothing. Must be
removed before leaving the

designated work area.[1]

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges.

Required if there is a risk of
aerosol generation that cannot
be fully contained by the fume
hood.

Operational Plan: Step-by-Step Handling Procedures

A meticulous approach is essential for all handling procedures.

4.1. Preparation and Weighing:

be sealed for transfer.

4.2. Solution Preparation:

Handle the solid with care to avoid generating dust.

Don all required PPE before entering the designated work area.
Perform all work within a chemical fume hood with the sash at the lowest practical height.

To weigh the solid compound, use a tared, disposable weighing paper or a container that can
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» Place the pre-weighed (S)-N-Nitroso Anatabine-d4 in the desired vessel within the fume
hood.

e Slowly add the solvent to the solid to minimize aerosolization.

o Cap the container securely before removing it from the fume hood.

4.3. Post-Handling:

» Wipe down all surfaces in the fume hood with an appropriate decontaminating solution.
» Dispose of all contaminated disposable materials as hazardous waste.

* Remove outer gloves and dispose of them as hazardous waste.

» Remove the lab coat, face shield, and goggles.

e Remove inner gloves and dispose of them as hazardous waste.

e Wash hands thoroughly with soap and water.

Disposal Plan

All waste contaminated with (S)-N-Nitroso Anatabine-d4 is considered hazardous and must
be disposed of according to institutional and local regulations.

o Solid Waste: Contaminated PPE (gloves, lab coats), weighing papers, and absorbent liners
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a sealed,
properly labeled hazardous waste container.

Emergency Procedures

o Spills: For small spills within the fume hood, use an absorbent material to contain the spill,
then decontaminate the area. For larger spills, evacuate the area and follow emergency
procedures.[1]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b13836666?utm_src=pdf-body
https://www.benchchem.com/product/b13836666?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_N_Nitroso_Naphazoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13836666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and seek medical attention.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids, and seek immediate medical attention.

 Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Visualized Experimental Workflow

The following diagram outlines the critical steps for the safe handling of (S)-N-Nitroso
Anatabine-d4.
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Caption: Workflow for Safe Handling of (S)-N-Nitroso Anatabine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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